2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H18FN3O3/c1-27-17-8-2-14(3-9-17)12-22-19(25)13-24-20(26)11-10-18(23-24)15-4-6-16(21)7-5-15/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key: ZBEMSQPVPGSLBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]-N-(4-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.13321961 g/mol and the complexity rating of the compound is 591. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligands for Imaging

• Development of PET Ligands : A derivative, N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide ([18F]-FMDAA1106), has been synthesized and evaluated as a potent radioligand for peripheral benzodiazepine receptors (PBR), highlighting its potential in PET imaging of the brain. This research opens avenues for the non-invasive study of brain disorders and inflammation (Zhang et al., 2003).

Synthetic Utility in Pharmaceutical Chemistry

• Versatile Reagents for N-Alkylacetamide Synthesis : The acetamide moiety, a common functional group in many pharmaceutical products, benefits from new reagents like p-methoxybenzyl N-acetylcarbamate potassium salt, facilitating the synthesis of substituted N-alkylacetamides. This advance supports the synthesis of a wide range of natural and pharmaceutical products (Sakai et al., 2022).

Antinociceptive Activity

• Development of Analgesics : Research into [6-(4-methoxyphenyl)-3(2H)-pyridazinone-2-yl]acetamide derivatives has revealed significant antinociceptive (pain-relieving) activities, with some compounds outperforming aspirin in efficacy. This suggests potential for the development of new analgesic drugs (Dogruer et al., 2000).

Anticonvulsant and Neuroprotective Properties

• Novel Anticonvulsants : A study on pyrimidine-5-carbonitrile derivatives highlighted compounds with anticonvulsant and minimal neurotoxic effects, indicating their potential as safer alternatives for seizure management (Shaquiquzzaman et al., 2012).

Antioxidant and Metal Coordination Complexes

• Metal Coordination Complexes with Antioxidant Activity : Pyrazole-acetamide derivatives have been synthesized and analyzed for their antioxidant activities, revealing significant potential. This suggests their utility in developing therapeutic agents targeting oxidative stress-related diseases (Chkirate et al., 2019).

Anticancer Activity

• Cytotoxic Agents Against Cancer : Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been synthesized and demonstrated appreciable anticancer activity against multiple cancer cell lines, underscoring the compound's relevance in cancer research (Al-Sanea et al., 2020).